Cas no 2034574-79-1 (N-(diphenylmethyl)-3-(pyridin-4-yloxy)piperidine-1-carboxamide)

• Product Name: N-(diphenylmethyl)-3-(pyridin-4-yloxy)piperidine-1-carboxamide
• CAS No: 2034574-79-1
• MF: C₂₄H₂₅N₃O₂
• MW: 387.474205732346
• CID: 6159650
• PubChem ID: 121018000
• Update Time: 2025-06-14

N-(diphenylmethyl)-3-(pyridin-4-yloxy)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(diphenylmethyl)-3-(pyridin-4-yloxy)piperidine-1-carboxamide
• AKOS026701476
• N-benzhydryl-3-pyridin-4-yloxypiperidine-1-carboxamide
• 2034574-79-1
• N-benzhydryl-3-(pyridin-4-yloxy)piperidine-1-carboxamide
• F6480-1016

• Inchi： 1S/C24H25N3O2/c28-24(27-17-7-12-22(18-27)29-21-13-15-25-16-14-21)26-23(19-8-3-1-4-9-19)20-10-5-2-6-11-20/h1-6,8-11,13-16,22-23H,7,12,17-18H2,(H,26,28)
• InChI Key： WLZCDEJYAYGUFC-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1)C1CN(C(NC(C2C=CC=CC=2)C2C=CC=CC=2)=O)CCC1

Computed Properties

• Exact Mass: 387.19467705g/mol
• Monoisotopic Mass: 387.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.5Ų

Additional information on N-(diphenylmethyl)-3-(pyridin-4-yloxy)piperidine-1-carboxamide

Comprehensive Overview of N-(diphenylmethyl)-3-(pyridin-4-yloxy)piperidine-1-carboxamide (CAS No. 2034574-79-1)

N-(diphenylmethyl)-3-(pyridin-4-yloxy)piperidine-1-carboxamide (CAS No. 2034574-79-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities. The presence of both diphenylmethyl and pyridin-4-yloxy moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

The compound's molecular formula and weight, along with its precise chemical structure, have been meticulously characterized to ensure accuracy in research applications. Researchers are particularly interested in its potential interactions with biological targets, such as enzymes or receptors, due to its carboxamide functional group. This group is known to participate in hydrogen bonding, which is crucial for molecular recognition in biological systems. The pyridine ring, a common pharmacophore, further enhances its potential for binding to various biological macromolecules.

In recent years, the scientific community has shown growing interest in piperidine-based compounds like N-(diphenylmethyl)-3-(pyridin-4-yloxy)piperidine-1-carboxamide due to their versatility in medicinal chemistry. These compounds are frequently explored for their potential in addressing various health concerns that align with current global research trends. The compound's structural complexity allows for modifications that could lead to the development of novel therapeutic agents with improved efficacy and selectivity.

From a synthetic chemistry perspective, the preparation of N-(diphenylmethyl)-3-(pyridin-4-yloxy)piperidine-1-carboxamide involves multi-step organic reactions that require careful optimization. Researchers often focus on improving the yield and purity of this compound, as these factors are critical for its subsequent applications in biological testing. The carboxamide formation step is particularly important, as it determines the compound's final structural integrity and potential biological activity.

The pharmacological potential of CAS No. 2034574-79-1 is currently under investigation in various research laboratories worldwide. While specific therapeutic applications are still being explored, preliminary studies suggest that compounds with similar structures have shown promise in several areas of biomedical research. The diphenylmethyl group in particular is known to contribute to enhanced lipophilicity, which can influence the compound's pharmacokinetic properties, including its absorption and distribution characteristics.

Analytical characterization of N-(diphenylmethyl)-3-(pyridin-4-yloxy)piperidine-1-carboxamide typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound's identity and purity, which are essential for reliable research outcomes. The pyridin-4-yloxy moiety presents distinct spectroscopic signatures that aid in its identification and quality control.

In the context of current research trends, this compound aligns with the growing interest in small molecule therapeutics and targeted drug design. The pharmaceutical industry continues to explore novel chemical entities that can address unmet medical needs, and piperidine derivatives like this one represent an important class of compounds in this endeavor. Researchers are particularly interested in how modifications to the diphenylmethyl or pyridin-4-yloxy groups might influence the compound's biological profile.

From a drug development perspective, the physicochemical properties of N-(diphenylmethyl)-3-(pyridin-4-yloxy)piperidine-1-carboxamide are crucial considerations. These include its solubility, stability, and potential for formulation into various dosage forms. The compound's molecular weight and logP value suggest it may fall within the desirable range for drug-like molecules, according to established guidelines such as Lipinski's Rule of Five.

The safety profile and toxicological aspects of CAS No. 2034574-79-1 are important areas of ongoing research. While preliminary data may be available from structural analogs, comprehensive studies are necessary to fully understand this specific compound's biological effects. Researchers are particularly cautious about potential off-target effects and are employing advanced screening methods to evaluate its selectivity.

In the broader context of chemical research, N-(diphenylmethyl)-3-(pyridin-4-yloxy)piperidine-1-carboxamide represents an interesting example of how heterocyclic chemistry continues to contribute to scientific advancement. The integration of pyridine and piperidine rings in a single molecule creates opportunities for exploring new chemical space in drug discovery. This approach aligns with current strategies in pharmaceutical research that emphasize the exploration of novel molecular scaffolds.

Future research directions for this compound may include detailed structure-activity relationship studies, where systematic modifications to its structure could reveal valuable insights about its biological interactions. The carboxamide linkage in particular offers opportunities for creating analogs with potentially improved properties. Such studies could contribute to the growing body of knowledge about piperidine-containing compounds and their applications in medicine.

From a commercial perspective, the availability of N-(diphenylmethyl)-3-(pyridin-4-yloxy)piperidine-1-carboxamide for research purposes is an important consideration for scientists. Suppliers typically provide detailed specifications about the compound's purity and storage conditions, which are critical for experimental reproducibility. The compound's CAS registry number (2034574-79-1) serves as a unique identifier that facilitates accurate communication among researchers and procurement specialists.

In conclusion, N-(diphenylmethyl)-3-(pyridin-4-yloxy)piperidine-1-carboxamide (CAS No. 2034574-79-1) represents a fascinating subject of study in contemporary chemical and pharmaceutical research. Its unique structural features, combining aromatic and heterocyclic elements, make it a valuable compound for further investigation. As research progresses, this compound may contribute to the development of new scientific knowledge and potentially novel therapeutic approaches in alignment with current healthcare needs and research priorities.